{2-fluoro-5-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]phenyl}methanol

• IUPAC Name: [2-fluoro-5-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]phenyl]methanol
• InChI: InChI=1S/C14H12F4N2O/c15-12-2-1-9(7-10(12)8-21)13-19-6-4-11(20-13)3-5-14(16,17)18/h1-2,4,6-7,21H,3,5,8H2
• InChI Key: HFEXYRUWNITXAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC=CC(=N2)CCC(F)(F)F)CO)F
• Molecular Formula: C14H12F4N2O
• Molecular Weight: 300.25 g/mol

Description

The compound seems to be a derivative of pyrimidine. Pyrimidine is a basic structure in naturally occurring compounds like nucleotides. The derivatives of pyrimidines often have a wide range of pharmacological activities and are used in the design of drugs.

Synthesis Analysis

There are methods proposed for the preparation of fluorophosphorus-containing pyrimidines through three-component reactions of dialkyl (3,3,3-trifluoro-2-oxopropyl)phosphonates. Cyclocondensation of these phosphonates with urea and aryl aldehydes gave 6-aryl-4-hydroxy-2-oxo-4-trifluoromethylhexa-hydropyrimidin-5-ylphosphonates.

Chemical Reactions Analysis

The compound might be involved in multicomponent reactions leading to the formation of nitrogen-containing heterocyclic systems such as pyridine and pyrimidine. These reactions are often used in the synthesis of various classes of compounds.

Future Directions

The synthesis of novel pyrimidine derivatives is an urgent challenge in the chemistry of heterocycles. Given the wide range of biological activities of these compounds, there is potential for the development of new drugs.